Cas no 1643-70-5 (Disulfide, phenyl trifluoromethyl)

• Product name: Disulfide, phenyl trifluoromethyl
• CAS No: 1643-70-5
• MF: C₄₄H₁₄O₁₀F₄₀
• MW: 1462.51196
• CID: 1348321
• PubChem ID: 573211

Disulfide, phenyl trifluoromethyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, phenyl trifluoromethyl
• (trifluoromethyldisulfanyl)benzene
• DTXSID10341456
• [(Trifluoromethyl)disulfanyl]benzene #
• 1643-70-5
• Trifluoromethyl phenyl disulfide
• SCHEMBL776549

• Inchi： InChI=1S/C7H5F3S2/c8-7(9,10)12-11-6-4-2-1-3-5-6/h1-5H
• InChI Key： INRPWAKSBXCFPH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SSC(F)(F)F

Computed Properties

• Exact Mass: 1461.99462
• Monoisotopic Mass: 209.97847699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives